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Compound of Interest

Compound Name: 8-Hydroxyquinoline

Cat. No.: B1678124 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of 8-Hydroxyquinoline, a compound widely used in various

laboratory applications. Adherence to these procedures is critical for ensuring personal safety

and maintaining a secure research environment.

Personal Protective Equipment (PPE) at a Glance
A multi-layered approach to personal protection is necessary when handling 8-
Hydroxyquinoline. The following table summarizes the recommended PPE.
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Protection Type Recommended Equipment Specification/Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

Conforming to EN 166 (EU) or

NIOSH (US)[1]

Skin Protection

Chemical resistant gloves

(Butyl caoutchouc/butyl rubber

recommended), Lab coat, Full

suit (for large spills)

Gloves tested according to EN

374[2]

Respiratory Protection

Dust respirator, Full-face

respirator (if exposure limits

are exceeded or irritation is

experienced), Self-Contained

Breathing Apparatus (SCBA)

(for large spills or fire)

Approved/certified respirator or

equivalent[3]

Health Hazard Summary
8-Hydroxyquinoline is classified with several health hazards that necessitate careful handling.

Hazard Classification Description

Acute Toxicity (Oral) Toxic if swallowed[2][4][5]

Serious Eye Damage Causes serious eye damage[2][4][5]

Skin Sensitization May cause an allergic skin reaction[2][4][5]

Reproductive Toxicity May damage the unborn child[4][5]

Aquatic Toxicity
Very toxic to aquatic life with long lasting

effects[4][5]

Procedural Guidance for Handling 8-
Hydroxyquinoline
A systematic approach to handling, from preparation to disposal, minimizes risks.
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Step-by-Step Handling Protocol
Preparation and Engineering Controls:

Work in a well-ventilated area. The use of a fume hood is strongly recommended.[5]

Ensure an eyewash station and safety shower are readily accessible.[6]

Ground all equipment containing the material to prevent static discharge.[3]

Donning Personal Protective Equipment (PPE):

Before handling, put on all required PPE as detailed in the table above.

Ensure gloves are intact and of the appropriate material.

Handling the Compound:

Avoid the formation of dust.[2]

Do not breathe dust.[2][3]

Avoid contact with skin and eyes.[7]

Do not eat, drink, or smoke when using this product.[4]

Storage:

Store in a tightly closed, light-resistant container in a cool, dry, and well-ventilated area.[3]

[4]

Store locked up.[1][4]

In Case of a Spill:

For small spills, use appropriate tools to put the spilled solid in a convenient waste

disposal container.[3] Finish cleaning by spreading water on the contaminated surface and

dispose of according to local and regional authority requirements.[3]
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For large spills, use a shovel to put the material into a convenient waste disposal

container.[3] A self-contained breathing apparatus should be used.[3]

Disposal:

Waste must be disposed of in accordance with federal, state, and local environmental

control regulations.[3]

Dispose of contents/container to a licensed hazardous-waste disposal contractor or

collection site.[7]

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when working with 8-Hydroxyquinoline.
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PPE Selection Workflow for 8-Hydroxyquinoline

Start: Handling 8-Hydroxyquinoline

Assess Task and Potential for Exposure

Standard PPE:
- Safety Goggles with Side-Shields

- Chemical Resistant Gloves
- Lab Coat

Is there a risk of a large spill or significant dust generation?

Are exposure limits exceeded or is irritation experienced?

No
Enhanced PPE:

- Full Suit
- Dust Respirator

Yes

Highest Level PPE:
- Self-Contained Breathing Apparatus (SCBA)

Yes

Proceed with Task Safely

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for 8-Hydroxyquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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